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Get Quote

Confirmed Solubility Data

The table below summarizes the available quantitative and qualitative solubility data for 5-

Acetylsalicylamide (CAS 40187-51-7) from technical sources.

Property Reported Data

Molecular Formula C₉H₉NO₃ [1] [2] [3]

Molecular Weight 179.17 g/mol [2] [3]

Melting Point 220 - 222 °C (lit.) [2] [3]

Appearance White to cream or beige crystalline powder [1] [2] [3]

Solubility in DMSO Slightly soluble [2] [3]

Solubility in Methanol Slightly soluble [2] [3]

Solubility in Water Sparingly soluble / relatively insoluble [1]

Solubility in Ethanol Soluble (used for recrystallization) [1] [4]
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Property Reported Data

Solubility in Ether Soluble [1]

While DMF is not explicitly listed, its chemical similarity to DMSO suggests it could be a potential solvent.

The experimental protocol below can be used to determine the exact solubility in DMF.

Experimental Protocol for Solubility Determination

Since direct data for DMF is unavailable, you can use this detailed methodology, adapted from a synthesis

patent, to determine the solubility experimentally [4].
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Prepare 5-Acetylsalicylamide

Weigh a known mass
of the compound (e.g., 20 mg)

into a clean vial

Add DMF solvent in small,
measured increments

Agitate mixture
(vortex or sonicate)

at constant temperature (e.g., 25°C)

Observe visually for
complete dissolution

Continue adding solvent
until the last particle dissolves

Record total volume of solvent used

Calculate Solubility (mg/mL)
= Mass (mg) / Total Volume (mL)

Click to download full resolution via product page

Experimental workflow for determining solubility
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Key Considerations for the Protocol:

Temperature Control: Perform the experiment in a temperature-controlled environment, as solubility
is highly temperature-dependent. For a more complete profile, you can repeat the process at different

temperatures (e.g., 4°C and 37°C).
Equilibration Time: After each solvent addition and agitation, allow the mixture to stand for a period

to ensure it has reached equilibrium before assessing dissolution.
Documentation: Record the brand and purity of the DMF used, as impurities can affect solubility

outcomes.

Synthesis and Application Context

The synthesis method for 5-Acetylsalicylamide provides context for its handling in organic environments.
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Salicylamide
(CAS 65-45-2)

Friedel-Crafts Acylation
140°C for 0.5 hours

Acetyl Chloride NaCl-AlCl₃
Molten Salt Catalyst

Work-up and Isolation

Crude Product
(Light yellow solid)

Recrystallization
from Ethanol

Final Product
5-Acetylsalicylamide

(White solid, ≥98.1% purity)
92.2% yield

Click to download full resolution via product page

Synthetic pathway for 5-Acetylsalicylamide production

This synthesis confirms that the compound is stable in organic reaction conditions. Its primary applications

in research include [2] [3]:

Reagent in Synthesis: Used as a building block for phosphotyrosine peptidomimetic prodrugs and 4-
aminopiperidine ureas, which are human β3 adrenergic receptor agonists.

Pharmaceutical Intermediate: Serves as an intermediate in the synthesis of other compounds and
is referenced as an impurity in certain drug substances (e.g., Labetalol Impurity 22, Aliskiren Impurity

59).
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Key Takeaways for Researchers

Solubility Gaps: The absence of DMF data presents an opportunity for experimental characterization
in your lab.

Promising Solvents: Ethanol and DMSO are confirmed effective solvents for this compound, with
ethanol being particularly useful for recrystallization [1] [4].

Handling Notes: 5-Acetylsalicylamide should be stored sealed in a dry environment at room
temperature [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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acetylsalicylamide-solubility-dmf-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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